Cas no 1261901-46-5 (4-[3-(Dimethylsulfamoyl)phenyl]-2-fluorobenzoic acid)

4-[3-(Dimethylsulfamoyl)phenyl]-2-fluorobenzoic acid structure
1261901-46-5 structure
Product Name:4-[3-(Dimethylsulfamoyl)phenyl]-2-fluorobenzoic acid
CAS No:1261901-46-5
MF:C15H14FNO4S
MW:323.339366436005
MDL:MFCD18322963
CID:5177929
Update Time:2026-03-05

4-[3-(Dimethylsulfamoyl)phenyl]-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(3-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid
    • 4-[3-(Dimethylsulfamoyl)phenyl]-2-fluorobenzoic acid
    • MDL: MFCD18322963
    • Inchi: 1S/C15H14FNO4S/c1-17(2)22(20,21)12-5-3-4-10(8-12)11-6-7-13(15(18)19)14(16)9-11/h3-9H,1-2H3,(H,18,19)
    • InChI Key: HEIOIANAULMYEW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C2C=CC(C(=O)O)=C(C=2)F)C=1)(N(C)C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 502
  • XLogP3: 2.3
  • Topological Polar Surface Area: 83.1

4-[3-(Dimethylsulfamoyl)phenyl]-2-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB330242-5 g
4-(3-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid, 95%; .
1261901-46-5 95%
5g
€1159.00 2023-04-26
abcr
AB330242-5g
4-(3-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid, 95%; .
1261901-46-5 95%
5g
€1159.00 2025-03-19
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